Cas no 69394-19-0 (9-Hydroxy-2,10,10-trimethyltricyclo[6.3.0.01,5]undec-6-ene-6-carboxylic acid)

• Product Name: 9-Hydroxy-2,10,10-trimethyltricyclo[6.3.0.01,5]undec-6-ene-6-carboxylic acid
• CAS No: 69394-19-0
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.333384990692
• CID: 524404

9-Hydroxy-2,10,10-trimethyltricyclo[6.3.0.01,5]undec-6-ene-6-carboxylic acid Properties

Names and Identifiers

• Cyclopenta[c]pentalene-4-carboxylicacid, 1,2,3,3a,5a,6,7,8-octahydro-6-hydroxy-1,7,7-trimethyl-,(1R,3aR,5aS,6R,8aS)- (9CI)
• (1R,8aS)-1,2,3,3aα,5aβ,6,7,8-Octahydro-6β-hydroxy-1α,7,7-trimethylcyclopenta[c]pentalene-4-carboxylic acid
• Cyclopenta[c]pentalene-4-carboxylicacid, 1,2,3,3a,5a,6,7,8-octahydro-6-hydroxy-1,7,7-trimethyl-, [1R-(1a,3aa,5ab,6b,8aS*)]-
• Pentalenic acid
• 9-Hydroxy-2,10,10-trimethyltricyclo[6.3.0.01,5]undec-6-ene-6-carboxylic acid

• InChIKey： WBLTVUMJMJIOGQ-UHFFFAOYSA-N
• Inchi： 1S/C15H22O3/c1-8-4-5-10-9(13(17)18)6-11-12(16)14(2,3)7-15(8,10)11/h6,8,10-12,16H,4-5,7H2,1-3H3,(H,17,18)
• SMILES： OC1C(C)(C)CC23C(C)CCC2C(C(=O)O)=CC31

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 18
• Complexity: 437
• XLogP3: 2.631
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Triquinane sesquiterpenoids